Cyclic depsipeptides
Cyclic depsipeptides are a unique class of bioactive molecules characterized by the presence of both peptide and non-peptide units linked together in a cyclic structure. These compounds exhibit a wide range of biological activities, making them of great interest in pharmaceutical research and development. The modular nature of their structure allows for precise control over the functional groups involved, which can be tailored to specific applications such as targeting enzymes or receptors. Due to their unique properties, cyclic depsipeptides have shown potential in the treatment of various diseases including cancer, inflammation, and neurodegenerative disorders. Their stability and resistance to proteolytic degradation further enhance their therapeutic value. Additionally, these compounds are often used in bioconjugation strategies for drug delivery systems due to their ability to form covalent bonds with other molecules.

Structure | Chemical Name | CAS | MF |
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Ferrocin B (9CI) | 114562-40-2 | |
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Monamycin B2 (8CI,9CI) | 31556-76-0 | C33H55N7O8 |
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Monamycin H2 (8CI,9CI) | 31556-83-9 | C34H56ClN7O8 |
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Monamycin H1 (8CI,9CI) | 31594-06-6 | C34H56ClN7O8 |
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Beauvericin | 26048-05-5 | C45H57N3O9 |
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triostin B | 39421-38-0 | C52H66N12O12S2 |
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Actinomycin Au5(8CI,9CI) | 27851-95-2 | C64H90N12O16 |
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Sporidesmolide I(6CI,8CI,9CI) | 2900-38-1 | C33H58N4O8 |
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Cyclo[glycyl-3-iodo-N-methyl-D-tyrosyl-L-valyl-(2S,4E,6R,8S)-8-hydroxy-2,4,6-trimethyl-4-nonenoyl] (9CI) | 165198-54-9 | C29H42IN3O6 |
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Triostin C | 10382-35-1 | C54H70N12O12S2 |
Related Literature
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Yehui Duan,Zhaoming Yan,Xiangfeng Kong,Jinping Deng Food Funct., 2019,10, 5152-5165
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Lin Tang,Junjie Yu,Yang Zhang,Zaozao Tang,Yong Qin RSC Adv., 2021,11, 6107-6113
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Liuyang Zhang,Xianqiao Wang Phys. Chem. Chem. Phys., 2014,16, 2981-2988
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4. Back matter
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Kathryn J. Arm,J. A. Gareth Williams Chem. Commun., 2005, 230-232
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